2-Methyl-2-(thiophen-2-ylmethyl)oxirane

• IUPAC Name: 2-methyl-2-(thiophen-2-ylmethyl)oxirane
• InChI: InChI=1S/C8H10OS/c1-8(6-9-8)5-7-3-2-4-10-7/h2-4H,5-6H2,1H3
• InChI Key: SAPPHFHJJOPJAE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CO1)CC2=CC=CS2
• Molecular Formula: C8H10OS
• Molecular Weight: 154.23 g/mol
• CAS No.: 1779772-13-2

Description

“2-Methyl-2-(thiophen-2-ylmethyl)oxirane” is a chemical compound that is used in synthesis and/or formulation of industrial products. It is also known as Oxirane, methyl-, polymer with oxirane.

Synthesis Analysis

The synthesis of similar oxiranes has been studied extensively. For instance, a systematic study on the kinetics and mechanism of ring-opening reaction of oxirane by carboxylic acid initiated by a tertiary amine is presented. The reaction orders, rate constants, and activation energies were established at the temperature range 323–353 K.

Chemical Reactions Analysis

The amine-catalyzed ring-opening reaction of oxirane by carboxylic acid is a series of parallel consecutive stages: (1) quaternization of tertiary amine by activated oxirane; (2) carboxylate anion participation in ring-opening of both nonactivated and activated oxirane.

Safety and Hazards

The safety data sheet for similar compounds like Oxirane, methyl-, polymer with oxirane suggests that there is no need for classification according to GHS criteria for this product. The product does not require a hazard warning label in accordance with GHS criteria.